Cas no 2344-23-2 (Boronic acid, hexyl-, dimethyl ester)

• Product Name: Boronic acid, hexyl-, dimethyl ester
• CAS No: 2344-23-2
• MF: C₈H₁₉BO₂
• MW: 158.046262979507
• CID: 1414209
• PubChem ID: 529041
• Update Time: 2025-04-20

Boronic acid, hexyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Boronic acid, hexyl-, dimethyl ester
• hexyl(dimethoxy)borane
• 2344-23-2
• hexyl-dimethoxyborane
• dimethyl 1-hexaneboronate
• Borane, dimethoxy, hexyl
• NEGKMWMOGLVJDA-UHFFFAOYSA-N
• DTXSID50336088
• SCHEMBL734629
• dimethyl hexylboronate

• Inchi： 1S/C8H19BO2/c1-4-5-6-7-8-9(10-2)11-3/h4-8H2,1-3H3
• InChI Key： NEGKMWMOGLVJDA-UHFFFAOYSA-N
• SMILES： O(B(CCCCCC)OC)C

Computed Properties

• Exact Mass: 157.15147
• Monoisotopic Mass: 158.1478100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: 2.34770